Cas no 181644-11-1 (Oxazolo[5,4-c]isoxazole, 3-(4-chlorophenyl)-3,3a-dihydro-5-methyl-)

• Product Name: Oxazolo[5,4-c]isoxazole, 3-(4-chlorophenyl)-3,3a-dihydro-5-methyl-
• CAS No: 181644-11-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 1373244
• Update Time: 2024-08-16

Oxazolo[5,4-c]isoxazole, 3-(4-chlorophenyl)-3,3a-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-c]isoxazole, 3-(4-chlorophenyl)-3,3a-dihydro-5-methyl-

• Inchi： 1S/C11H9ClN2O2/c1-6-13-9-10(16-14-11(9)15-6)7-2-4-8(12)5-3-7/h2-5,9-10H,1H3
• InChI Key： YZCNOMJWKKPGFJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)C2N=C(C)OC2=N1

Computed Properties

• Exact Mass: 236.03537

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 322.9±52.0 °C(Predicted)
• PSA: 43.18
• pka: 1.07±0.40(Predicted)